Cas no 1037798-36-9 (Tert-butyl 3-carbamothioylazetidine-1-carboxylate)

Tert-butyl 3-carbamothioylazetidine-1-carboxylate is a versatile azetidine derivative featuring a carbamothioyl functional group and a Boc-protected amine. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of heterocyclic compounds and pharmacologically active molecules. The Boc group enhances stability and facilitates selective deprotection under mild acidic conditions, while the carbamothioyl moiety offers reactivity for further functionalization, such as cyclization or nucleophilic substitution. Its well-defined structure and compatibility with standard synthetic protocols make it a reliable building block for medicinal chemistry and materials science applications. The compound is typically handled under inert conditions to preserve its integrity.
Tert-butyl 3-carbamothioylazetidine-1-carboxylate structure
1037798-36-9 structure
Product Name:Tert-butyl 3-carbamothioylazetidine-1-carboxylate
CAS No:1037798-36-9
MF:C9H16N2O2S
MW:216.300540924072
CID:2110474
PubChem ID:57473379
Update Time:2025-10-17

Tert-butyl 3-carbamothioylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 3-carbamothioylazetidine-1-carboxylate
    • 3-THIOCARBAMOYL-AZETIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
    • FJUQCZRXSJGXAS-UHFFFAOYSA-N
    • FCH1414946
    • AM806753
    • 1-Azetidinecarboxylic acid, 3-(aminothioxomethyl)-, 1,1-dimethylethyl ester
    • Tert-butyl 3-carbamothioylazetidine-1-carboxylate
    • Inchi: 1S/C9H16N2O2S/c1-9(2,3)13-8(12)11-4-6(5-11)7(10)14/h6H,4-5H2,1-3H3,(H2,10,14)
    • InChI Key: FJUQCZRXSJGXAS-UHFFFAOYSA-N
    • SMILES: S=C(C1CN(C(=O)OC(C)(C)C)C1)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Topological Polar Surface Area: 87.6

Tert-butyl 3-carbamothioylazetidine-1-carboxylate Pricemore >>

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